N-(2-fluorobenzyl)-2-phenoxypropanamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-phenoxypropanamide
• InChI: InChI=1S/C16H16FNO2/c1-12(20-14-8-3-2-4-9-14)16(19)18-11-13-7-5-6-10-15(13)17/h2-10,12H,11H2,1H3,(H,18,19)
• InChI Key: KGYGFTSDQSUAIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CC=C1F)OC2=CC=CC=C2
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

N-(2-fluorobenzyl)-2-phenoxypropanamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 295.33 g/mol. This compound is also known as FBA and has been synthesized using various methods.

Mechanism of Action

N-(2-fluorobenzyl)-2-phenoxypropanamide acts as a competitive antagonist of mGluR5 by binding to its allosteric site. This results in the inhibition of downstream signaling pathways, leading to a decrease in the release of neurotransmitters such as glutamate and dopamine. This mechanism of action has been found to be effective in reducing anxiety-like behavior, depression-like behavior, and drug-seeking behavior in animal models.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the expression of immediate early genes such as c-fos and Arc, which are involved in synaptic plasticity and memory consolidation. FBA has also been found to decrease the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are implicated in neuroinflammation and neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-fluorobenzyl)-2-phenoxypropanamide in lab experiments is its high selectivity and potency towards mGluR5. It is also relatively stable and easy to handle. However, one of the limitations is its limited solubility in aqueous solutions, which may require the use of organic solvents. Additionally, the effects of FBA may vary depending on the experimental conditions and the animal models used.

Future Directions

There are several future directions for the use of N-(2-fluorobenzyl)-2-phenoxypropanamide in scientific research. One potential direction is the development of more potent and selective mGluR5 antagonists based on the structure of FBA. Another direction is the investigation of the effects of FBA on other neurological disorders such as schizophrenia and Alzheimer's disease. Additionally, the use of FBA in combination with other drugs or therapies may enhance its therapeutic potential.

Scientific Research Applications

N-(2-fluorobenzyl)-2-phenoxypropanamide has shown potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various neurological disorders such as anxiety, depression, and addiction. FBA has also been used as a tool to study the role of mGluR5 in synaptic plasticity, learning, and memory.